Cas no 1805419-11-7 (2-(Difluoromethyl)-3-iodo-4-nitro-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-3-iodo-4-nitro-6-(trifluoromethyl)pyridine
• CAS No: 1805419-11-7
• MF: C₇H₂F₅IN₂O₂
• MW: 367.999471187592
• CID: 4892440
• Update Time: 2025-05-21

2-(Difluoromethyl)-3-iodo-4-nitro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-4-nitro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F5IN2O2/c8-6(9)5-4(13)2(15(16)17)1-3(14-5)7(10,11)12/h1,6H
• InChI Key： RJMFWDLBQLBQOL-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C(F)(F)F)=NC=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-3-iodo-4-nitro-6-(trifluoromethyl)pyridine

Research Briefing on 2-(Difluoromethyl)-3-iodo-4-nitro-6-(trifluoromethyl)pyridine (CAS: 1805419-11-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated pyridine derivatives as versatile intermediates in drug discovery and agrochemical development. Among these, 2-(Difluoromethyl)-3-iodo-4-nitro-6-(trifluoromethyl)pyridine (CAS: 1805419-11-7) has emerged as a compound of particular interest due to its unique structural features and potential applications. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, reactivity, and biological relevance.

The compound's structural motif, characterized by multiple fluorine substitutions and an iodine atom, renders it a valuable building block for cross-coupling reactions and further functionalization. Recent studies have explored its utility in palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, to construct complex heterocyclic scaffolds. These reactions are pivotal in the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents.

In the context of medicinal chemistry, 2-(Difluoromethyl)-3-iodo-4-nitro-6-(trifluoromethyl)pyridine has been investigated as a precursor for the development of novel therapeutic agents. Its trifluoromethyl and difluoromethyl groups are known to enhance metabolic stability and membrane permeability, making it an attractive candidate for drug design. Recent preclinical studies have demonstrated its incorporation into potential lead compounds targeting inflammatory pathways and oncogenic kinases.

From a synthetic chemistry perspective, the nitro group in this compound offers additional opportunities for transformation, such as reduction to amines or displacement reactions. Researchers have also explored its photophysical properties, given the presence of heavy atoms like iodine, which could be leveraged in materials science applications. However, challenges remain in optimizing its synthetic routes to improve yields and scalability for industrial applications.

In conclusion, 2-(Difluoromethyl)-3-iodo-4-nitro-6-(trifluoromethyl)pyridine represents a multifaceted compound with broad applicability in chemical biology and drug discovery. Ongoing research aims to further elucidate its reactivity profile and explore its potential in addressing unmet medical needs. Future directions may include computational studies to predict its behavior in complex biological systems and the development of greener synthetic methodologies to access this valuable scaffold.